Cas no 1903689-68-8 (N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-1,2,3-triazole-5-carboxamide)
N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-1,2,3-triazole-5-carboxamide
- F6524-6443
- N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-1,2,3-triazole-5-carboxamide
- 1903689-68-8
- N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-2H-triazole-4-carboxamide
- AKOS025390955
- N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-1,2,3-triazole-5-carboxamide
-
- Inchi: 1S/C10H9N7O3/c1-5-2-6(15-19-5)9-13-8(20-16-9)4-11-10(18)7-3-12-17-14-7/h2-3H,4H2,1H3,(H,11,18)(H,12,14,17)
- InChI Key: BOZYXVGXUPTKHU-UHFFFAOYSA-N
- SMILES: O1C(CNC(C2C=NNN=2)=O)=NC(C2C=C(C)ON=2)=N1
Computed Properties
- Exact Mass: 275.07668717g/mol
- Monoisotopic Mass: 275.07668717g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 136Ų
N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-1,2,3-triazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6524-6443-2μmol |
N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-1,2,3-triazole-5-carboxamide |
1903689-68-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6443-5μmol |
N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-1,2,3-triazole-5-carboxamide |
1903689-68-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6443-10μmol |
N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-1,2,3-triazole-5-carboxamide |
1903689-68-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6443-20μmol |
N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-1,2,3-triazole-5-carboxamide |
1903689-68-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6443-1mg |
N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-1,2,3-triazole-5-carboxamide |
1903689-68-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6443-2mg |
N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-1,2,3-triazole-5-carboxamide |
1903689-68-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6443-3mg |
N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-1,2,3-triazole-5-carboxamide |
1903689-68-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6443-4mg |
N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-1,2,3-triazole-5-carboxamide |
1903689-68-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6443-5mg |
N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-1,2,3-triazole-5-carboxamide |
1903689-68-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6443-10mg |
N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-1,2,3-triazole-5-carboxamide |
1903689-68-8 | 10mg |
$79.0 | 2023-09-08 |
N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-1,2,3-triazole-5-carboxamide Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-1,2,3-triazole-5-carboxamide
N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-1,2,3-triazole-5-carboxamide (CAS No. 1903689-68-8): A Comprehensive Overview
N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-1,2,3-triazole-5-carboxamide (CAS No. 1903689-68-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles and oxadiazoles, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.
Chemical Structure and Synthesis
The chemical structure of N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-1,2,3-triazole-5-carboxamide is characterized by a central 1H-1,2,3-triazole ring linked to a 1,2,4-oxadiazole moiety through a methylene bridge. The presence of the 5-methyl substituent on the 1,2-oxazole ring adds further complexity and functionality to the molecule. The synthesis of this compound typically involves a multi-step process that includes the formation of the triazole ring via click chemistry and subsequent functionalization steps to introduce the oxadiazole and methyl groups.
Recent studies have explored various synthetic routes to optimize the yield and purity of N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-1,2,3-triazole-5-carboxamide. One notable approach involves the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to form the triazole core efficiently. This method has been shown to be highly versatile and compatible with a wide range of functional groups, making it an attractive choice for large-scale production.
Biological Activities
N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-1,2,3-triazole-5-carboxamide has been investigated for its potential biological activities in various therapeutic areas. One of the most promising applications is in the field of anticancer research. Studies have demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell cycle progression and apoptosis.
In addition to its anticancer properties, N-{3-(5-methyl-1,2-oxazol-3-yl)-l)-l)-l)-l)-l)-l)-l)-l)-l)-l)-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>- methyl}-1,< strong>,,,,,,,,,,,,,(CAS No. 903689 -68 -8) has shown promise in treating inflammatory diseases. Research indicates that it can effectively modulate inflammatory responses by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL -6. This dual functionality makes it a valuable candidate for developing multifaceted therapeutic agents.
1903689-68-8 (N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}-1H-1,2,3-triazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)